Cas no 1227577-31-2 (3-Chloro-2-(pyridin-3-yl)pyridine-4-acetonitrile)

• Product Name: 3-Chloro-2-(pyridin-3-yl)pyridine-4-acetonitrile
• CAS No: 1227577-31-2
• MF: C₁₂H₈ClN₃
• MW: 229.665020942688
• CID: 4913578
• Update Time: 2025-10-28

3-Chloro-2-(pyridin-3-yl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(pyridin-3-yl)pyridine-4-acetonitrile
• 3-Chloro-2-(pyridin-3-yl)pyridine-4-acetonitrile

• Inchi： 1S/C12H8ClN3/c13-11-9(3-5-14)4-7-16-12(11)10-2-1-6-15-8-10/h1-2,4,6-8H,3H2
• InChI Key： GWQFJBCWTNFHFB-UHFFFAOYSA-N
• SMILES： ClC1=C(CC#N)C=CN=C1C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 1.7
• Topological Polar Surface Area: 49.6

Additional information on 3-Chloro-2-(pyridin-3-yl)pyridine-4-acetonitrile

3-Chloro-2-(pyridin-3-yl)pyridine-4-acetonitrile: A Comprehensive Overview

3-Chloro-2-(pyridin-3-yl)pyridine-4-acetonitrile, also known by its CAS number 1227577-31-2, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of heterocyclic compounds, specifically pyridines, which are widely studied due to their unique electronic properties and versatile applications. The structure of this molecule features a pyridine ring substituted with a chlorine atom at position 3, a pyridin-3-yl group at position 2, and an acetonitrile group at position 4. These substituents contribute to its distinctive chemical behavior and potential utility in various scientific domains.

The synthesis of 3-Chloro-2-(pyridin-3-yl)pyridine-4-acetonitrile typically involves multi-step organic reactions, often employing methodologies such as nucleophilic substitution, coupling reactions, or cyclization processes. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the pyridinyl-substituted pyridine framework. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of multiple functional groups—such as the chlorine atom, acetonitrile group, and pyridine rings—makes it an ideal candidate for further modification in medicinal chemistry. Recent studies have highlighted its ability to act as a scaffold for designing inhibitors targeting various enzymes and receptors. For example, researchers have demonstrated that derivatives of this compound can modulate kinase activity, making them valuable leads for anti-cancer drug development.

In addition to its pharmaceutical applications, 3-Chloro-2-(pyridin-3-yl)pyridine-4-acetonitrile has shown promise in materials science. Its aromaticity and electron-withdrawing groups make it suitable for use in organic electronics. Scientists have investigated its potential as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Experimental results indicate that this compound can enhance device performance by improving charge transport properties and emission efficiency.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the visible region, which is indicative of its conjugated π-system. These characteristics make it amenable to various spectroscopic analyses, facilitating its characterization in research settings.

From an environmental perspective, understanding the fate and transport of 3-Chloro-2-(pyridin-3-yl)pyridine-4-acetonitrile is crucial for assessing its potential impact on ecosystems. Recent studies have employed computational models to predict its bioaccumulation potential and degradation pathways under different environmental conditions. These findings suggest that while the compound exhibits moderate persistence in aquatic environments, it does not pose an immediate threat to aquatic organisms at typical exposure levels.

In conclusion, 3-Chloro-2-(pyridin-3-yl)pyridine-4-acetonitrile (CAS No. 1227577-31-) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool for future innovations in medicine, materials science, and beyond.